Cas no 2229169-03-1 (2-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropylmethanamine)

2-(1,1,1,3,3,3-Hexafluoropropan-2-yl)cyclopropylmethanamine is a fluorinated cyclopropylamine derivative characterized by its unique structural features, including a hexafluoroisopropyl group and a cyclopropane ring. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclopropyl moiety contributes to conformational rigidity, which can improve binding affinity in bioactive compounds. This compound is particularly useful in the development of fluorinated analogs for drug discovery, where its electronic and steric properties can influence pharmacokinetic profiles. Its synthetic versatility allows for further functionalization, enabling applications in medicinal chemistry and material science.
2-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropylmethanamine structure
2229169-03-1 structure
Product Name:2-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropylmethanamine
CAS No:2229169-03-1
MF:C7H9F6N
MW:221.143482923508
CID:6519007
PubChem ID:165656658
Update Time:2025-08-04

2-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropylmethanamine
    • EN300-1940237
    • 2229169-03-1
    • [2-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropyl]methanamine
    • Inchi: 1S/C7H9F6N/c8-6(9,10)5(7(11,12)13)4-1-3(4)2-14/h3-5H,1-2,14H2
    • InChI Key: DDCSFBJLPJJKNP-UHFFFAOYSA-N
    • SMILES: FC(C(C(F)(F)F)C1CC1CN)(F)F

Computed Properties

  • Exact Mass: 221.06391826g/mol
  • Monoisotopic Mass: 221.06391826g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26Ų

2-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropylmethanamine Pricemore >>

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Additional information on 2-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropylmethanamine

Research Briefing on 2-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropylmethanamine (CAS: 2229169-03-1)

The compound 2-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropylmethanamine (CAS: 2229169-03-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the cyclopropyl ring and hexafluoroisopropyl group, contribute to its stability and reactivity, making it a valuable building block in medicinal chemistry. Researchers have explored its utility in the development of enzyme inhibitors and receptor modulators, particularly in the context of neurological and metabolic disorders.

One of the most notable findings is the compound's potential as a precursor for the synthesis of selective serotonin reuptake inhibitors (SSRIs) and other central nervous system (CNS) agents. Preliminary in vitro studies have demonstrated its ability to interact with serotonin transporters, suggesting a possible role in the treatment of depression and anxiety disorders. Further investigations are underway to optimize its pharmacokinetic properties and evaluate its efficacy in animal models.

In addition to its CNS applications, 2-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropylmethanamine has shown promise in the field of oncology. Recent research has identified its derivatives as potential inhibitors of specific kinases involved in cancer cell proliferation. These findings underscore the versatility of this compound and its potential to address unmet medical needs across multiple therapeutic areas.

The synthesis of this compound has also been a focus of recent research. Advances in fluorination techniques and cyclopropanation reactions have enabled more efficient and scalable production methods. These developments are critical for ensuring the compound's availability for further preclinical and clinical studies.

In conclusion, 2-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropylmethanamine represents a promising candidate for drug development, with applications spanning neurology, oncology, and beyond. Ongoing research aims to elucidate its mechanisms of action, optimize its therapeutic potential, and advance it through the drug development pipeline. This briefing underscores the importance of continued investment in the study of this compound and its derivatives.

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